Cas no 1040660-52-3 (2-({3-ethyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-({3-ethyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxyphenyl)acetamide
• CAS No: 1040660-52-3
• MF: C₂₃H₂₁N₃O₃S₂
• MW: 451.561142683029
• CID: 5390589
• Update Time: 2025-06-14

2-({3-ethyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethyl-4-oxo-7-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(2-methoxyphenyl)acetamide
• 2-({3-ethyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxyphenyl)acetamide

• Inchi： 1S/C23H21N3O3S2/c1-3-26-22(28)21-20(16(13-30-21)15-9-5-4-6-10-15)25-23(26)31-14-19(27)24-17-11-7-8-12-18(17)29-2/h4-13H,3,14H2,1-2H3,(H,24,27)
• InChI Key： LDJUFRLJSXJTNQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CSC1N(CC)C(=O)C2SC=C(C3=CC=CC=C3)C=2N=1

Additional information on 2-({3-ethyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxyphenyl)acetamide

Recent Advances in the Study of 2-({3-ethyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxyphenyl)acetamide (CAS: 1040660-52-3)

The compound 2-({3-ethyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxyphenyl)acetamide (CAS: 1040660-52-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thienopyrimidine derivative exhibits promising pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathway, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's potent inhibitory activity against specific tyrosine kinases, which are often implicated in cancer progression. In vitro assays have demonstrated that 1040660-52-3 effectively suppresses the phosphorylation of target kinases, leading to reduced cell proliferation and induction of apoptosis in cancer cell lines. These results suggest its potential as a lead compound for the development of novel anticancer therapies.

Further investigations into the structure-activity relationship (SAR) of 1040660-52-3 have revealed that the thienopyrimidine core and the sulfanylacetamide side chain are critical for its biological activity. Modifications to these moieties have been explored to enhance its selectivity and reduce off-target effects. Computational modeling and molecular docking studies have provided insights into the binding interactions between the compound and its kinase targets, facilitating the design of more potent analogs.

In addition to its anticancer properties, recent studies have also explored the compound's potential applications in other therapeutic areas. For instance, preliminary data indicate that 1040660-52-3 may exhibit anti-inflammatory and immunomodulatory effects, opening new avenues for its use in treating autoimmune diseases. However, further validation in animal models is required to confirm these findings.

The synthetic route for 1040660-52-3 has been optimized to improve yield and scalability, addressing some of the challenges associated with its production. Recent advancements in green chemistry have also been applied to reduce the environmental impact of its synthesis, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

In conclusion, the compound 2-({3-ethyl-4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-methoxyphenyl)acetamide (CAS: 1040660-52-3) represents a promising candidate for further development in drug discovery. Its multifaceted pharmacological profile, combined with ongoing efforts to optimize its properties, underscores its potential to address unmet medical needs. Future research should focus on advancing its preclinical development and exploring its therapeutic applications in greater depth.